Cas no 2138099-52-0 (3-[Cyclobutyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol)

• Product Name: 3-[Cyclobutyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol
• CAS No: 2138099-52-0
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 6262820
• PubChem ID: 165787524
• Update Time: 2025-06-11

3-[Cyclobutyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1159150
• 3-[cyclobutyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol
• 2138099-52-0
• 3-[Cyclobutyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol

• Inchi： 1S/C13H25NO/c1-13(2)8-7-11(15)9-12(13)14(3)10-5-4-6-10/h10-12,15H,4-9H2,1-3H3
• InChI Key： BQCGDRHMTSACMC-UHFFFAOYSA-N
• SMILES： OC1CCC(C)(C)C(C1)N(C)C1CCC1

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-[Cyclobutyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol

Comprehensive Overview of 3-[Cyclobutyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS No. 2138099-52-0)

3-[Cyclobutyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol is a specialized organic compound with a unique molecular structure that combines a cyclobutyl ring, a dimethyl-substituted cyclohexane, and a hydroxyl functional group. This compound, identified by its CAS No. 2138099-52-0, has garnered attention in pharmaceutical and chemical research due to its potential applications in drug discovery and material science. The presence of both amino and hydroxyl groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for novel chemical entities like 3-[Cyclobutyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol has surged, driven by advancements in medicinal chemistry and biotechnology. Researchers are particularly interested in its potential role as a building block for small-molecule therapeutics, especially in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. Its structural features, including the cyclobutyl and dimethylcyclohexane moieties, contribute to its stability and bioavailability, making it a candidate for further exploration in drug development.

The synthesis of 3-[Cyclobutyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol typically involves multi-step organic reactions, including amination, cyclization, and hydroxylation processes. These methods are often optimized for yield and purity, as the compound's efficacy in downstream applications depends on its chemical integrity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize and validate its structure, ensuring compliance with industry standards.

From an industrial perspective, 3-[Cyclobutyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol is valued for its potential in high-value chemical synthesis. Its applications extend to agrochemicals, flavors and fragrances, and specialty polymers. The compound's ability to act as a chiral intermediate is particularly noteworthy, as enantioselective synthesis is a growing focus in modern chemistry. This aligns with the broader trend toward green chemistry and sustainable manufacturing, where efficiency and environmental impact are prioritized.

In the context of drug discovery, 3-[Cyclobutyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol has been explored for its bioactive properties. Preliminary studies suggest its relevance in modulating central nervous system (CNS) targets, though further clinical validation is required. The compound's lipophilicity, influenced by its dimethylcyclohexane core, may enhance its ability to cross biological membranes, a critical factor in pharmacokinetics.

As the scientific community continues to investigate 3-[Cyclobutyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol, its role in personalized medicine and precision therapeutics is also being evaluated. The rise of computational chemistry and AI-driven drug design has accelerated the identification of potential applications for such compounds, reducing the time and cost associated with traditional research methods.

For researchers and industry professionals, understanding the properties and potential of 3-[Cyclobutyl(methyl)amino]-4,4-dimethylcyclohexan-1-ol is essential. Its combination of structural complexity and functional versatility positions it as a promising candidate for future innovations in life sciences and material engineering. As with any specialized chemical, proper handling and storage are imperative to maintain its stability and ensure safe usage in laboratory and industrial settings.